Cas no 64339-43-1 (5-Iodoresorcinol)

5-Iodoresorcinol structure

5-Iodoresorcinol structure

Product Name:5-Iodoresorcinol

CAS No:64339-43-1

MF:C₆H₅IO₂

MW:236.007174253464

MDL:MFCD16251428

CID:961239

PubChem ID:616755

Update Time:2025-04-19

5-Iodoresorcinol Chemical and Physical Properties

Names and Identifiers

- 5-Iodoresorcinol
- 1,3-Dihydroxy-5-iodobenzene
- 3,5-Dihydroxyiodobenzene
- 3,5-Dihydroxyphenyl Iodide
- 5-Iodo-1,3-benzenediol
- 5-iodobenzene-1,3-diol
- InChI=1/C6H5IO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9
- 5-Iodo-1,3-dihydroxybenzene
- AKOS030616808
- DTXSID10346966
- A12718
- 1,3-Benzenediol, 5-iodo-
- 64339-43-1
- 5-Iodo-1,3-benzenediol #
- AS-56793
- 5-iodo-benzene-1,3-diol
- starbld0019592
- SCHEMBL69370
- DA-04068
- MDL： MFCD16251428
- Inchi： 1S/C6H5IO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9H
- InChI Key： PZDUQDUNYLFCCD-UHFFFAOYSA-N
- SMILES： IC1C=C(C=C(C=1)O)O

Computed Properties

Exact Mass: 235.93300
Monoisotopic Mass: 235.93343g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.9169 (estimate)
Melting Point: 92.5°C
Boiling Point: 325.6±12.0 °C at 760 mmHg
Flash Point: 150.7±19.6 °C
PSA: 40.46000
LogP: 1.70240
Vapor Pressure: No data available

5-Iodoresorcinol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

5-Iodoresorcinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	I719490-100mg	5-Iodoresorcinol	64339-43-1		100mg	$184.00	2023-05-18
TRC	I719490-1g	5-Iodoresorcinol	64339-43-1		1g	$ 1215.00	2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I856265-50g	5-Iodoresorcinol	64339-43-1	98%	50g	11,000.00	2021-05-17
eNovation Chemicals LLC	D771316-100mg	5-Iodoresorcinol	64339-43-1	95%	100mg	$200	2024-06-06
eNovation Chemicals LLC	D771316-250mg	5-Iodoresorcinol	64339-43-1	95%	250mg	$280	2024-06-06
TRC	I719490-1000mg	5-Iodoresorcinol	64339-43-1		1g	$1470.00	2023-05-18
eNovation Chemicals LLC	D771316-5g	5-Iodoresorcinol	64339-43-1	95%	5g	$3220	2025-02-20
eNovation Chemicals LLC	D771316-250mg	5-Iodoresorcinol	64339-43-1	95%	250mg	$280	2025-02-20
eNovation Chemicals LLC	D771316-100mg	5-Iodoresorcinol	64339-43-1	95%	100mg	$200	2025-02-20
eNovation Chemicals LLC	D771316-1g	5-Iodoresorcinol	64339-43-1	95%	1g	$670	2025-02-20

5-Iodoresorcinol Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. Alt-proteins: A promising future
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

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